Cas no 7256-04-4 (9H-Fluorene-4-carboxylicacid, 7-nitro-)

• Product Name: 9H-Fluorene-4-carboxylicacid, 7-nitro-
• CAS No: 7256-04-4
• MF: C₁₄H₉NO₄
• MW: 255.225563764572
• CID: 576434
• PubChem ID: 252777
• Update Time: 2025-04-19

9H-Fluorene-4-carboxylicacid, 7-nitro- Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene-4-carboxylicacid, 7-nitro-
• 7-Nitro-4-fluorenecarboxylic acid
• 7-nitro-9H-fluorene-4-carboxylic acid
• SCHEMBL1115137
• NSC-74985
• DTXSID90291344
• 7256-04-4
• AKOS015894261
• 7-nitro-9h-fluorene-4-carboxylicacid
• NCIOpen2_004647
• 7-Nitro-4-fluorencarboxylic acid
• NSC74985
• 7-Nitro-4-fluorenecarboxylic acid, 95%
• DB-369590

• Inchi： 1S/C14H9NO4/c16-14(17)12-3-1-2-8-6-9-7-10(15(18)19)4-5-11(9)13(8)12/h1-5,7H,6H2,(H,16,17)
• InChI Key： CDCCXRKAWJRWJX-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=C1C1C=CC(=CC=1C2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 255.05317
• Monoisotopic Mass: 255.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80.4

Experimental Properties

• Density: 1.477
• Melting Point: 250-265 °C(lit.)
• Boiling Point: 506°C at 760 mmHg
• Flash Point: 218.2°C
• Refractive Index: 1.707
• PSA: 80.44

9H-Fluorene-4-carboxylicacid, 7-nitro- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：